Cas no 1171843-98-3 (ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate
• CAS No: 1171843-98-3
• MF: C₁₈H₁₃F₂NO₃S
• MW: 361.362530469894
• CID: 5470885
• Update Time: 2025-07-02

ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(3,4-difluorobenzoyl)amino]-1-benzothiophene-3-carboxylate
• ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate

• Inchi： 1S/C18H13F2NO3S/c1-2-24-18(23)15-11-5-3-4-6-14(11)25-17(15)21-16(22)10-7-8-12(19)13(20)9-10/h3-9H,2H2,1H3,(H,21,22)
• InChI Key： JEPXWNLMVFSGKI-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(F)C(F)=C2)SC2=CC=CC=C2C=1C(OCC)=O

Additional information on ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate

Professional Introduction to Ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate (CAS No. 1171843-98-3)

Ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate, with the CAS number 1171843-98-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzothiophene core appended with functional groups that enhance its pharmacological potential. The presence of both amide and ester functionalities makes it a versatile intermediate in the synthesis of more complex molecules, particularly those aimed at modulating biological pathways relevant to human health.

The benzothiophene moiety is a well-known pharmacophore in drug discovery, recognized for its ability to interact with biological targets in a manner that promotes therapeutic effects. Specifically, the structure of Ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate suggests potential interactions with enzymes and receptors involved in various disease processes. The fluorine atoms at the 3 and 4 positions of the benzamide group contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These features have been leveraged in recent studies aimed at developing novel therapeutic agents.

In recent years, there has been a surge in research focused on harnessing the properties of heterocyclic compounds like benzothiophenes for medicinal applications. The amide group in Ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate serves as a key pharmacological moiety, capable of forming hydrogen bonds with biological targets. This interaction is crucial for achieving high selectivity and efficacy in drug development. Furthermore, the ester functionality at the 3-position of the benzothiophene ring provides a handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule for specific applications.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of benzothiophenes exhibit promising activity against a range of conditions, including cancer, inflammation, and neurological disorders. The structural features of Ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate, particularly its dual amide and ester functionalities, make it an attractive scaffold for designing molecules with enhanced pharmacological profiles. This has led to several innovative synthetic strategies being explored to optimize its biological activity.

The synthesis of Ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include condensation reactions to form the amide bond and esterification processes to introduce the carboxylate ester group. These synthetic routes are designed to maximize yield and purity while maintaining regioselectivity—a critical factor in producing compounds with desired biological activities. The use of advanced catalytic systems and purification techniques ensures that the final product meets stringent quality standards required for pharmaceutical applications.

The pharmacological evaluation of Ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated its ability to modulate key signaling pathways implicated in various diseases. For instance, its interaction with certain enzymes has shown potential in inhibiting pathways associated with tumor growth and progression. Additionally, its ability to cross cell membranes suggests it may be suitable for oral administration—a desirable trait for therapeutic agents.

The role of fluorine atoms in enhancing drug-like properties cannot be overstated. In Ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate, these fluorine substituents contribute to metabolic stability by resisting hydrolysis under physiological conditions. This stability is essential for maintaining efficacy over time and reducing the need for frequent dosing. Furthermore, fluorine atoms can influence electronic properties, thereby modulating binding affinities to biological targets. These effects have been exploited in drug design to improve both potency and selectivity.

The versatility of this compound as a building block for more complex molecules is another area of active research. By modifying different functional groups or introducing additional heterocycles, chemists can generate libraries of derivatives with tailored properties. Such libraries are invaluable tools in high-throughput screening programs aimed at identifying lead compounds for further development. The structural diversity offered by Ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate makes it an excellent candidate for this purpose.

The future prospects for this compound are promising, given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms underlying disease processes, compounds like Ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate will play an increasingly important role in drug discovery efforts. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential as a therapeutic agent.

In conclusion, Ethyl 2-(3,4-difluorobenzamido)-1-benzothiophene-3-carboxylate (CAS No. 1171843-98-3) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted pharmacological properties. Its ability to interact with biological targets while maintaining metabolic stability makes it a valuable candidate for developing novel therapeutics. As research progresses, this compound is poised to contribute substantially to addressing some of today's most pressing medical challenges.